Cas no 2138546-85-5 (tert-butyl 4-(bromomethyl)-4-(5-methylhexyl)oxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(bromomethyl)-4-(5-methylhexyl)oxypiperidine-1-carboxylate
• CAS No: 2138546-85-5
• MF: C₁₈H₃₄BrNO₃
• MW: 392.371465206146
• CID: 5772633
• PubChem ID: 165494780
• Update Time: 2023-12-26

tert-butyl 4-(bromomethyl)-4-(5-methylhexyl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138546-85-5
• tert-butyl 4-(bromomethyl)-4-[(5-methylhexyl)oxy]piperidine-1-carboxylate
• EN300-1136837
• tert-butyl 4-(bromomethyl)-4-(5-methylhexyl)oxypiperidine-1-carboxylate

• Inchi： 1S/C18H34BrNO3/c1-15(2)8-6-7-13-22-18(14-19)9-11-20(12-10-18)16(21)23-17(3,4)5/h15H,6-14H2,1-5H3
• InChI Key： ISESBZNQFBYNAZ-UHFFFAOYSA-N
• SMILES： BrCC1(CCN(C(=O)OC(C)(C)C)CC1)OCCCCC(C)C

Computed Properties

• Exact Mass: 391.17221g/mol
• Monoisotopic Mass: 391.17221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.8Ų